Cas no 1149380-69-7 (tert-butyl N-(1R,3S,5S)-8-azabicyclo3.2.1octan-3-ylcarbamate hydrochloride)

• Product Name: tert-butyl N-(1R,3S,5S)-8-azabicyclo3.2.1octan-3-ylcarbamate hydrochloride
• CAS No: 1149380-69-7
• MF: C₁₂H₂₃ClN₂O₂
• MW: 262.776222467422
• MDL: MFCD23099170
• CID: 2149710
• PubChem ID: 66910444
• Update Time: 2025-06-18

tert-butyl N-(1R,3S,5S)-8-azabicyclo3.2.1octan-3-ylcarbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-azabicyclo[3.2.1]octan-3-endo-ylcarbamate HCL
• tert-Butyl N-[(1R,3S,5S)-8-azabicyclo[3.2.1]octan-3-yl]carbamate hydrochloride
• tert-Butyl (3-exo)-8-azabicyclo[3.2.1]octan-3-ylcarbamate hydrochloride
• tert-butyl (1R,3r,5S)-8-azabicyclo[3.2.1]octan-3-ylcarbamate hydrochloride
• Tert-butyl N-[(1S,5R)-8-azabicyclo[3.2.1]octan-3-yl]carbamate;hydrochloride
• tert-butyl N-(1R,3S,5S)-8-azabicyclo3.2.1octan-3-ylcarbamate hydrochloride

• MDL： MFCD23099170
• Inchi： 1S/C12H22N2O2.ClH/c1-12(2,3)16-11(15)14-10-6-8-4-5-9(7-10)13-8;/h8-10,13H,4-7H2,1-3H3,(H,14,15);1H/t8-,9+,10?;
• InChI Key： FAJOKGXZZTZLAU-CVLICLBHSA-N
• SMILES： Cl.O(C(C)(C)C)C(NC1C[C@H]2CC[C@@H](C1)N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Topological Polar Surface Area: 50.4